Cas no 2167413-37-6 (3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid)

• Product Name: 3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid
• CAS No: 2167413-37-6
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 6383605
• PubChem ID: 165823652
• Update Time: 2025-11-01

3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid
• EN300-1585550
• 2167413-37-6

• Inchi： 1S/C9H6O3S/c1-6-7(2-3-9(11)12)4-8(5-10)13-6/h4-5H,1H3,(H,11,12)
• InChI Key： MIVHMCIXRDNZJM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(C#CC(=O)O)=C1C

Computed Properties

• Exact Mass: 194.00376522g/mol
• Monoisotopic Mass: 194.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid

Introduction to 3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid (CAS No. 2167413-37-6)

3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2167413-37-6, features a unique combination of functional groups, including a propynoic acid moiety and a formyl-substituted thiophene ring. The presence of these distinct structural elements imparts diverse chemical reactivity and biological potential, making it a valuable scaffold for drug discovery and synthetic applications.

The molecular structure of 3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid consists of a propynoic acid backbone substituted with a 5-formyl-2-methylthiophene at the third position. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The formyl group further enhances the compound's reactivity, enabling it to participate in various chemical transformations such as condensation reactions, hydrolysis, and oxidation processes. These characteristics make it an attractive candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of 3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid. Research studies have begun to uncover its potential in modulating various biological pathways. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and oxidative stress-related diseases. The thiophene ring is known to interact with biological targets such as protein kinases and transcription factors, while the formyl group can serve as a site for further derivatization to enhance binding affinity.

One of the most compelling aspects of 3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid is its versatility as a synthetic intermediate. The propynoic acid moiety can be readily modified through various chemical reactions, including esterification, amidation, and alkylation, to produce a wide range of derivatives with tailored biological activities. Additionally, the formyl group can undergo condensation reactions with amino compounds to form Schiff bases or further oxidized to yield carboxylic acids. These synthetic possibilities make it a valuable building block for constructing complex molecular entities.

The exploration of 3-(5-formyl-2-methylthiophen-3-yl)prop-2-ynoic acid in drug discovery has been complemented by computational studies aimed at understanding its interaction with biological targets. Molecular docking simulations have been employed to predict how this compound might bind to specific proteins or enzymes relevant to human health and disease. These studies have provided insights into the binding modes and key interactions that could influence its efficacy as a therapeutic agent. Furthermore, virtual screening techniques have been utilized to identify potential lead compounds derived from 3-(5-formyl-2-methylthiophen-3-yloic acid) that could be optimized for better pharmacokinetic properties.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 3-(5-formyl-methylthiophen-prop-yloic acid). Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex thiophene derivatives, including those featuring multiple functional groups like formyl and propynoic moieties. These methods have not only improved the accessibility of 2167413 CAS number compounds but also allowed for the preparation of novel analogs with enhanced biological activity.

The potential applications of 3-(5-formyl-thiophen-prop-yloic acid) extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Thiophene-based compounds are known for their stability and resistance to environmental degradation, making them suitable for use in crop protection agents or specialty chemicals. Additionally, the unique electronic properties of these molecules have been explored in the development of organic semiconductors and optoelectronic materials.

In conclusion, 2167413 CAS product name 3-(5-formyl-thiophen-prop-yloic acid) represents a structurally fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique combination of functional groups enables diverse chemical modifications and biological interactions, making it a promising scaffold for drug discovery efforts aimed at addressing various human health challenges. As synthetic methodologies continue to evolve and computational techniques provide deeper insights into molecular interactions, 2167413 CAS no product name 3-(5-formyl-thiophen-prop-yloic acid) is poised to play an increasingly important role in advancing our understanding of medicinal chemistry.